Cas no 1609395-61-0 (1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride)

• Product Name: 1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride
• CAS No: 1609395-61-0
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• MDL: MFCD20278311
• CID: 2604578
• PubChem ID: 74890040
• Update Time: 2025-07-02

1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-3,7-diaza-spiro[4.5]decan-2-one hydrochloride
• 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride
• C7H12N2O2.HCl
• 9956AH
• 1-Oxa-3,7-diaza-spiro4.5decan-2-one
• 1-Oxa-3,7-diaza-spiro[4.5decan-2-one hydrochloride
• Z1787355749
• 1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride
• 1-oxa-3,9-diazaspiro[4.5]decan-2-one;hydrochloride
• SCHEMBL25371273
• SY158206
• SB34025
• 1-Oxa-3,7-diaza-spiro[4.5]decan-2-onehydrochloride
• 1-Oxa-3,7-diaza-spiro[4.5]decan-2-one
• AT29509
• PS-16176
• CS-0309228
• 1609395-61-0
• 1-OXA-3,7-DIAZASPIRO[4.5]DECAN-2-ONE HCL
• EN300-170229
• AKOS026728704
• MFCD20278311

• MDL： MFCD20278311
• Inchi： 1S/C7H12N2O2.ClH/c10-6-9-5-7(11-6)2-1-3-8-4-7;/h8H,1-5H2,(H,9,10);1H
• InChI Key： JQVQEVZRMZRUEA-UHFFFAOYSA-N
• SMILES： Cl.O1C(NCC21CNCCC2)=O

Computed Properties

• Exact Mass: 192.0665554g/mol
• Monoisotopic Mass: 192.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 1-oxa-3,7-diazaspiro4.5decan-2-one hydrochloride

Professional Introduction to 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride (CAS No. 1609395-61-0)

The compound 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride, identified by the CAS number 1609395-61-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This spirocyclic heterocyclic derivative has garnered considerable attention due to its unique structural framework and promising biological activities. The presence of both oxygen and nitrogen atoms within its spirocyclic core imparts distinctive electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

At the core of its molecular structure lies a spirocyclic arrangement, where two cyclic units are connected by a single carbon atom. This spiro linkage introduces rigidity and conformational constraints, which can be exploited to optimize binding interactions with biological targets. Specifically, the 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride structure features a five-membered oxygen-containing ring fused to a seven-membered nitrogen-containing ring, creating a highly strained system that may enhance ligand efficiency in drug design.

Recent studies have highlighted the potential of spirocyclic compounds as pharmacophores in drug discovery. The spirocyclic core of 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride exhibits remarkable stability and metabolic resistance, attributes that are highly desirable in medicinal chemistry. This stability ensures prolonged biological activity, reducing the need for frequent dosing and minimizing side effects associated with rapid degradation.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, facilitating formulation into oral or injectable dosage forms. This solubility profile is critical for ensuring adequate bioavailability and therapeutic efficacy. Additionally, the hydrochloride salt may improve the compound's pharmacokinetic properties by increasing its dissolution rate and enhancing absorption in vivo.

One of the most compelling aspects of 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride is its broad spectrum of biological activities. Preclinical investigations have demonstrated its potential as an inhibitor of various enzymes and receptors implicated in inflammatory diseases, neurodegenerative disorders, and cancer. The compound's ability to modulate key signaling pathways has positioned it as a promising candidate for further development into therapeutic agents.

In particular, research has focused on its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play pivotal roles in inflammation and pain pathways. The spirocyclic scaffold of 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride allows for precise tuning of electronic properties to optimize binding affinity and selectivity against these targets. This selectivity is crucial for minimizing off-target effects and reducing adverse reactions.

Moreover, the nitrogen-containing ring within the spirocyclic structure contributes to hydrogen bonding capabilities, enabling favorable interactions with biological macromolecules such as proteins and nucleic acids. These interactions are essential for achieving high-affinity binding to therapeutic targets, thereby enhancing drug efficacy.

The synthesis of 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the spirocyclic core, followed by functional group modifications to introduce the necessary substituents for biological activity. Advances in catalytic processes have enabled more efficient and scalable synthesis routes, reducing production costs and improving accessibility for further research.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead structures before experimental synthesis begins. This integration of computational methods with traditional wet chemistry has significantly shortened development timelines and improved success rates in drug discovery programs.

The pharmacological profile of 1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride continues to be explored through preclinical studies involving cell-based assays and animal models. Initial results suggest that this compound exhibits potent anti-inflammatory effects without significant toxicity at effective doses. These findings are particularly encouraging given the growing demand for safer alternatives to existing therapeutics.

Future research directions include investigating the compound's mechanism of action at a molecular level and exploring its potential in combination therapies with other drugs targeting related pathways. Additionally, formulation studies are underway to develop optimized delivery systems that enhance bioavailability and therapeutic outcomes.

In conclusion,1-oxa-3,7-diazaspiro[4.5]decan-2-one hydrochloride (CAS No. 1609395-61-0) represents a compelling example of how structural innovation in medicinal chemistry can yield novel therapeutics with significant potential for treating human diseases. Its unique spirocyclic framework,hydrochloride salt form,and broad biological activities make it a cornerstone compound in ongoing research efforts aimed at developing next-generation pharmaceuticals.